2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}ethan-1-amine

• IUPAC Name: 2-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)ethanamine
• InChI: InChI=1S/C9H15N3/c10-5-4-8-7-11-12-6-2-1-3-9(8)12/h7H,1-6,10H2
• InChI Key: YDNYXRXAGNRYIP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C=N2)CCN)C1
• Molecular Formula: C9H15N3
• Molecular Weight: 165.24 g/mol

Description

The compound “2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}ethan-1-amine” is a type of pyrazolo[1,5-a]pyrimidine. Pyrazolo[1,5-a]pyrimidines are strategic compounds for optical applications due to their simpler and greener synthetic methodology and their tunable photophysical properties. They have been identified as crucial tools for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials.

Synthesis Analysis

Pyrazolo[1,5-a]pyrimidines have a simpler and greener synthetic methodology compared to those of BODIPYS. The synthesis process involves the use of electron-donating groups (EDGs) at position 7 on the fused ring to improve both the absorption and emission behaviors.

Scientific Research Applications

Fluorescent Molecules for Studying Intracellular Processes

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Chemosensors

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Organic Materials

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Bioimaging Applications

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Organic Light-Emitting Devices

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Bio-Macromolecular Interactions

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Mechanism of Action

The mechanism of action of pyrazolo[1,5-a]pyrimidines is related to their optical properties. EDGs at position 7 on the fused ring favor large absorption/emission intensities as a result of the ICT to/from this ring.

Future Directions

The future directions for the study of pyrazolo[1,5-a]pyrimidines are promising. They have been identified as strategic compounds for optical applications, and their properties and stability are comparable to commercial probes such as coumarin-153, prodan, and rhodamine 6G. This suggests that they could have significant applications in the field of materials science and biological interactions.